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Compound of Interest

Compound Name:
Sodium silicide (NaSi)

(7CI,8CI,9CI)

Cat. No.: B1180771 Get Quote

For laboratory professionals engaged in research, development, and drug discovery, the safe

handling of reactive chemical compounds is paramount. This document provides essential,

immediate safety and logistical information for the use of Sodium silicide (NaSi), a highly

reactive inorganic compound. Adherence to these guidelines is critical to mitigate risks and

ensure a safe laboratory environment.

Immediate Safety and Handling Protocols
Sodium silicide is a solid black or grey crystalline material that reacts exothermically with water

to produce hydrogen gas and aqueous sodium silicate.[1] This reactivity necessitates stringent

handling procedures to prevent unintended reactions and potential hazards.

Handling:

All handling of Sodium silicide should be conducted in a well-ventilated area, preferably

within a fume hood, to avoid the accumulation of dust and potential aerosols.[2]

It is crucial to avoid contact with skin and eyes.[2]

Non-sparking tools must be used to prevent ignition of flammable gases that may be

generated.[2]

Measures to prevent electrostatic discharge should be in place.[2]
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Storage:

Store Sodium silicide in a tightly closed container in a dry, cool, and well-ventilated place.[2]

It should be stored separately from foodstuffs and incompatible materials.[2]

Emergency Procedures:

Spill: In the event of a spill, evacuate personnel to a safe area and ensure adequate

ventilation. Remove all sources of ignition. Use spark-proof tools and explosion-proof

equipment for cleanup. The spilled material should be collected and placed in a suitable,

closed container for disposal.[2]

Fire: For firefighting, wear a self-contained breathing apparatus.[2]

First Aid:

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[2]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water. Consult a physician.[2]

Eye Contact: Wear tightly fitting safety goggles with side-shields.[2]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

Sodium silicide.
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Body Part PPE Recommendation Standard/Specification

Eyes/Face
Tightly fitting safety goggles

with side-shields
EN 166 (EU) or NIOSH (US)

Skin

Fire/flame resistant and

impervious clothing. Chemical

impermeable gloves.

EU Directive 89/686/EEC, EN

374

Respiratory

Full-face respirator if exposure

limits are exceeded or irritation

is experienced.

NIOSH (US) or equivalent

Disposal Plan
Collected waste from spills or routine use should be promptly disposed of in accordance with all

applicable local, state, and federal regulations. The chemical should be kept in suitable, closed

containers for disposal.[2]

Experimental Workflow for Safe Handling of Sodium
Silicide
The following diagram illustrates the logical workflow for the safe handling of Sodium silicide,

from preparation to disposal.
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Safe handling workflow for Sodium silicide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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